N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C16H12F2N4O
• Molecular Weight: 314.29 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C16H12F2N4O/c1-10-2-5-12(6-3-10)22-9-19-15(21-22)16(23)20-11-4-7-13(17)14(18)8-11/h2-9H,1H3,(H,20,23)
• InChI Key: GXZMXDNACYXNJW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC(=C(C=C3)F)F

Description

N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as DFTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFTC belongs to the class of triazole derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in cell growth and survival, and its dysregulation is often observed in cancer cells. N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to inhibit the phosphorylation of Akt and mTOR, leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to exhibit several biochemical and physiological effects. In addition to its antitumor activity, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been reported to exhibit anti-inflammatory and antioxidant activity. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its high potency as an anticancer agent. It exhibits potent activity against various cancer cell lines, even at low concentrations. Additionally, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy. However, one of the limitations of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There is still much to be explored regarding the potential applications of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One of the future directions in research could be to investigate its efficacy in combination with other anticancer agents. Additionally, further studies could be conducted to elucidate the mechanism of action of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and identify its molecular targets. The development of more effective delivery methods for N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide could also be explored to overcome its poor solubility. Overall, the potential applications of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in various fields of scientific research make it an exciting area of study.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves the reaction of 3,4-difluoroaniline, 4-methylphenylhydrazine, and ethyl acetoacetate in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The yield of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide obtained by this method is high, and the purity is also satisfactory.

Scientific Research Applications

N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is its use as an anticancer agent. Several studies have reported that N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves the inhibition of cell proliferation and induction of apoptosis in cancer cells.